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Compound of Interest

Compound Name: N-Methylpentylamine

Cat. No.: B1582414 Get Quote

For the attention of researchers, scientists, and drug development professionals, this document

outlines the essential procedures for the safe and compliant disposal of N-Methylpentylamine.

Adherence to these guidelines is critical to ensure personnel safety and environmental

protection. N-Methylpentylamine is a hazardous chemical requiring careful handling

throughout its lifecycle, including disposal.

Immediate Safety and Hazard Information
N-Methylpentylamine is a highly flammable, corrosive, and toxic substance.[1][2] In case of

exposure, immediate action is required. If the substance comes into contact with skin or hair,

immediately remove all contaminated clothing and rinse the affected area with water.[3] For eye

contact, rinse cautiously with water for several minutes, removing contact lenses if present and

easy to do, and continue rinsing.[3] In either case, immediately call a poison center or

physician.[3]

Key Hazards:

Flammability: Highly flammable liquid and vapor.[1] Keep away from heat, sparks, open

flames, and hot surfaces.[3] Take precautionary measures against static discharge.[2]

Toxicity: Toxic if swallowed.[1][2]

Corrosivity: Causes severe skin burns and eye damage.[1][2]
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Appropriate Personal Protective Equipment (PPE) must be worn when handling N-
Methylpentylamine. This includes, but is not limited to, a face shield, chemical-resistant

gloves, safety goggles, and a lab coat. Work should be conducted in a well-ventilated area or

under a chemical fume hood.[4]

Physicochemical Data for N-Methylpentylamine
The following table summarizes key quantitative data for N-Methylpentylamine, essential for

its proper handling and storage.

Property Value

Molecular Formula C₆H₁₅N

Molecular Weight 101.19 g/mol

Appearance Colorless liquid

Boiling Point 116-118 °C

Flash Point 12.77 °C (55.0 °F) - closed cup

Density 0.738 g/mL at 25 °C

CAS Number 25419-06-1

Data sourced from multiple safety data sheets.[1][3][5]

Standard Operating Procedure for Disposal
The disposal of N-Methylpentylamine must be handled as hazardous waste. Under no

circumstances should it be disposed of down the drain or in regular trash.[2][5][6]

Experimental Protocol for Waste Segregation and
Collection

Identify and Segregate: Classify N-Methylpentylamine waste separately from other

chemical waste streams to prevent hazardous reactions.[6]
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Select Appropriate Container: Use a designated, sealable, and airtight waste container

compatible with amines.[7] The container should be clearly labeled as "Hazardous Waste: N-
Methylpentylamine" and include appropriate hazard symbols (flammable, corrosive, toxic).

Storage of Waste Container: Store the waste container in a cool, dry, and well-ventilated

area, away from sources of ignition and incompatible materials such as acids and oxidizing

agents.[3][6] The storage location should be a designated hazardous waste accumulation

area.

Collection: Arrange for collection by a licensed professional waste disposal service.[3]

Chemical waste generators are responsible for consulting local, regional, and national

hazardous waste regulations to ensure full compliance.[4]

Spill Response Protocol
In the event of a spill, the following steps should be taken:

Evacuate and Ventilate: Evacuate non-essential personnel from the immediate area and

ensure adequate ventilation.[3]

Control Ignition Sources: Remove all sources of ignition from the area.[3][4]

Containment: Contain the spill using an inert, dry absorbent material (e.g., vermiculite, sand,

or earth).

Collection: Carefully collect the absorbed material using non-sparking tools and place it into

a suitable, sealed container for disposal as hazardous waste.[7]

Decontamination: Clean the spill area thoroughly.

Personal Protection: All personnel involved in the cleanup must wear appropriate PPE,

including respiratory protection.[3]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of N-
Methylpentylamine.
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Start: N-Methylpentylamine Waste Generation

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Segregate Amine Waste
from other chemical streams

Is the container compatible and properly labeled?

Transfer waste to a designated,
sealed, and labeled container

Yes
Obtain and label a

compatible waste container

No

Store container in a cool, dry,
well-ventilated, and designated area

Arrange for pickup by a
licensed hazardous waste disposal service

End: Compliant Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of N-Methylpentylamine waste.
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Regulatory Compliance
Disposal of N-Methylpentylamine is governed by stringent regulations. In the United States,

the primary legislation is the Resource Conservation and Recovery Act (RCRA), which is

enforced by the Environmental Protection Agency (EPA).[8] The specific regulations for

hazardous waste management are detailed in Title 40 of the Code of Federal Regulations

(CFR), parts 260-273.[9] It is imperative that all personnel handling this substance are familiar

with both federal and any applicable state or local regulations to ensure compliant disposal.

Chemical waste generators hold the responsibility for the proper classification and disposal of

the waste they produce.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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